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Compound of Interest

3,3-Dimethyl-tetrahydro-pyran-2-
Compound Name:
one

Cat. No.: B1296294

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3,3-Dimethyl-tetrahydro-pyran-2-one, a
heterocyclic compound with significant potential in organic synthesis and medicinal chemistry.
This document delves into its nomenclature, physicochemical properties, synthesis,
spectroscopic characterization, reactivity, and applications, offering a valuable resource for
professionals in the field.

Nomenclature and Structure

The unambiguous identification of a chemical entity is paramount for scientific discourse. The
compound of interest is systematically named according to the International Union of Pure and
Applied Chemistry (IUPAC) nomenclature.

IUPAC Name: 3,3-Dimethyl-tetrahydro-pyran-2-one[1]
Synonyms:

o 3,3-dimethyloxan-2-one[2]

e 3,3-dimethyl-d-valerolactone

CAS Registry Number: 4830-05-1[1][3]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1296294?utm_src=pdf-interest
https://www.benchchem.com/product/b1296294?utm_src=pdf-body
https://www.benchchem.com/product/b1296294?utm_src=pdf-body
https://www.chemsynthesis.com/base/chemical-structure-2895.html
https://pubchemlite.lcsb.uni.lu/e/compound/281856
https://www.chemsynthesis.com/base/chemical-structure-2895.html
https://www.scbt.com/p/3-3-dimethyl-tetrahydro-pyran-2-one-4830-05-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Molecular Formula: C7H1202[1][3]
Molecular Weight: 128.17 g/mol [1][3]

The structure of 3,3-Dimethyl-tetrahydro-pyran-2-one consists of a six-membered
tetrahydropyran ring with a ketone group at the 2-position, forming a &-lactone. Two methyl
groups are substituted at the 3-position.

Caption: Molecular structure of 3,3-Dimethyl-tetrahydro-pyran-2-one.

Physicochemical Properties

Understanding the physical and chemical properties of a compound is crucial for its handling,
application, and the design of synthetic routes.

Property Value Source

Molecular Formula C7H1202 [11[3]

Molecular Weight 128.17 g/mol [11[3]

CAS Number 4830-05-1 [1][3]

Boiling Point 54 °C at 0.2 mmHg [4]

Appearance Colorless liquid [4]
Synthesis

The synthesis of 3,3-Dimethyl-tetrahydro-pyran-2-one can be achieved through various
synthetic routes. Two detailed protocols are presented below.

Synthesis from 3-Methyltetrahydro-2H-pyran-2-one

This method involves the methylation of 3-methyltetrahydro-2H-pyran-2-one using a strong
base and an alkylating agent.

Experimental Protocol:
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A solution of lithium diisopropylamide (LDA) (54 mmol) in tetrahydrofuran (THF) (50 ml) is
cooled to -78 °C.

3-Methyltetrahydro-2H-pyran-2-one (5.6 g, 49.0 mmol) is slowly added to the LDA solution,
ensuring the internal temperature does not exceed -65 °C.[4]

The reaction mixture is stirred for an additional 30 minutes at -78 °C.

Methyl iodide (CHsl) (10.4 g, 73.5 mmol) is added at a rate that maintains the internal
temperature at -45 °C.[4]

After stirring at -45 °C for an additional hour, the reaction is allowed to warm to -30 °C.
The reaction is quenched by the dropwise addition of 10% aqueous HCI (21 ml).[4]
The resulting mixture is poured into diethyl ether (300 ml).

The ether layer is washed sequentially with saturated brine (50 ml), saturated sodium
bicarbonate solution (20 ml), and saturated brine (2 x 25 ml).[4]

The organic layer is dried over magnesium sulfate (MgSOa), filtered, and concentrated under
reduced pressure.

The crude product is purified by distillation (54 °C at 0.2 mmHg) to yield 3,3-Dimethyl-
tetrahydro-pyran-2-one as a colorless liquid.[4]
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Synthesis Pathway

1. LDA, THF, -78 °C
2.CHsl, -45°C

Methylation

3,3-Dimethyl-tetrahydro-
pyran-2-one

3-Methyltetrahydro-
2H-pyran-2-one

Potential Applications

3,3-Dimethyl-tetrahydro-
pyran-2-one
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Asymmetric Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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